N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)acetamide
• InChI: InChI=1S/C19H22N2O5S2/c22-18(20-12-14-6-7-16-17(10-14)26-13-25-16)11-15-4-1-2-8-21(15)28(23,24)19-5-3-9-27-19/h3,5-7,9-10,15H,1-2,4,8,11-13H2,(H,20,22)
• InChI Key: BMFLTGKFEJPYTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CC(=O)NCC2=CC3=C(C=C2)OCO3)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C19H22N2O5S2
• Molecular Weight: 422.5 g/mol

Description

N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide is a useful research compound. Its molecular formula is C19H22N2O5S2 and its molecular weight is 422.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Derivatives : N-aryl/aralkyl substitued-2''-[(phenylsulfonyl)(piperidin-1-yl)amino]acetamide derivatives have been synthesized. These derivatives display promising activity against acetylcholinesterase, butyrylcholinesterase, and lipoxygenase enzymes, showcasing their potential in biological research (Khalid et al., 2014).

Pharmacological Research

• κ-Opioid Receptor Antagonist : A novel κ-opioid receptor antagonist, 2-Methyl-N-((2′-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine, demonstrates high affinity and selectivity for κ-opioid receptors, indicating potential for treating depression and addiction disorders (Grimwood et al., 2011).

Microbial Studies

• Antibacterial and Antifungal Activities : N-chloro aryl acetamide substituted thaizole and 2,4-thazolidinedione derivatives exhibit in vitro antibacterial activity against common pathogens like Staphylococcus Aureus, Bacillus Subtilis, Escherichia Coli, and Ps eudomonas Aeruginosa (Juddhawala et al., 2011).

Antitumor Activity

• Antitumor Potential : Some novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives have shown promising inhibitory effects on different cell lines, indicating potential for antitumor applications (Albratty et al., 2017).

Cholinesterase Inhibition

• Cholinesterase Inhibition : Synthesized N-alkyl-N-(piperidin-1-yl)benzenesulfonamide derivatives have been shown to exhibit promising activities against acetylcholinesterase and butyrylcholinesterase enzymes, relevant for neurodegenerative disease research (Khalid, 2012).